3-Methyl-3-[3-(trifluoromethyl)phenyl]butan-2-one

• CAS No.: 89765-13-9
• Molecular Formula: C12H13F3O
• Molecular Weight: 230.23 g/mol
• IUPAC Name: 3-methyl-3-[3-(trifluoromethyl)phenyl]butan-2-one
• InChI: InChI=1S/C12H13F3O/c1-8(16)11(2,3)9-5-4-6-10(7-9)12(13,14)15/h4-7H,1-3H3
• InChI Key: RJSKVGQJZQDFQI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C)(C)C1=CC(=CC=C1)C(F)(F)F

Description

3-Methyl-3-[3-(trifluoromethyl)phenyl]butan-2-one: is an organic compound characterized by the presence of a trifluoromethyl group attached to a phenyl ring, which is further connected to a butan-2-one structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-3-[3-(trifluoromethyl)phenyl]butan-2-one typically involves the use of Grignard reagents. One common method is the reaction of 3-(trifluoromethyl)benzyl chloride with methylmagnesium bromide, followed by the addition of acetone. The reaction conditions usually require anhydrous ether as a solvent and are carried out under an inert atmosphere to prevent moisture from interfering with the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-3-[3-(trifluoromethyl)phenyl]butan-2-one undergoes various chemical reactions, including:

• **Ox